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Compound of Interest

Compound Name: 2-Piperidineethanol

Cat. No.: B017955

Essential Safety and Handling Guide for 2-
Piperidineethanol

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides immediate, essential safety and logistical
information for handling 2-Piperidineethanol, including detailed operational and disposal
plans.

Chemical Properties and Hazards

2-Piperidineethanol is a combustible, corrosive solid that is harmful if swallowed, in contact
with skin, or if inhaled.[1] It can cause severe skin burns and eye damage.[1][2] Due to its
hazardous nature, strict adherence to safety protocols is mandatory.
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Property Value Source
Molecular Formula C7H15NO [1]
Molecular Weight 129.20 g/mol [2]
Physical State Solid [1]
Appearance Off-white [1]
Melting Point 38-43°C/100.4-109.4 °F [1]
Boiling Point 234 °C/ 453.2 °F @ 760 ]
mmHg
Flash Point 102 °C/ 215.6 °F [1]
Signal Word Danger [1]

Personal Protective Equipment (PPE)

When handling 2-Piperidineethanol, a comprehensive array of personal protective equipment
is required to ensure personal safety.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[1] A face shield should also be used to protect against splashes.[3]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory.[3][4]
Wear appropriate protective clothing to prevent skin exposure, including a lab coat or a
chemical-resistant suit.[1][4]

o Respiratory Protection: Use only in a well-ventilated area or in a laboratory hood.[1][4] If
ventilation is inadequate or exposure limits are exceeded, a NIOSH/MSHA approved
respirator is necessary.[1]

Operational Plan: Handling 2-Piperidineethanol

A systematic approach to handling this chemical minimizes risks. The following step-by-step
protocol should be followed.

1. Pre-Operational Checks:
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» Ensure that a safety shower and eyewash station are readily accessible and in working
order.[1][5]

 Verify that the work area, preferably a chemical fume hood, is clean and uncluttered.

o Assemble all necessary equipment and reagents before starting.

» Confirm that all required PPE is available and in good condition.

2. Handling Procedure:

» Don all required PPE before handling the chemical.

» Handle 2-Piperidineethanol in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of dust or vapors.[4][6]

e Avoid direct contact with skin and eyes.[4][6]

e Wash hands thoroughly after handling.[1][4]

e Do not eat, drink, or smoke in the handling area.[1][4]

o Keep the container tightly closed when not in use.[4]

3. Post-Handling and Storage:

o Clean the work area thoroughly after use.

» Store 2-Piperidineethanol in a dry, cool, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents and strong acids.[1][4]

» Store in the original, tightly sealed container.[4]

e The storage area should be locked up.[1][4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[1] Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water.[1] Seek immediate medical attention.[1]

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[1] If not breathing, provide artificial respiration. Seek immediate medical attention.

[1]
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 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1] Call a physician or poison

control center immediately.[1]

» Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.[4] Absorb
the spill with inert material (e.g., sand, earth) and place it in a suitable, sealed container for
disposal.[7] Prevent the spill from entering drains or waterways.[4][6]

Disposal Plan

Proper disposal of 2-Piperidineethanol and its containers is crucial to prevent environmental

contamination and ensure safety.

o Chemical Waste: Dispose of 2-Piperidineethanol and any contaminated materials as
hazardous waste.[1][4] All disposal activities must be in accordance with federal, state, and

local regulations.[4]

o Container Disposal: Do not reuse empty containers. They should be treated as hazardous

waste and disposed of accordingly.[4]

Workflow for Safe Handling of 2-Piperidineethanol
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Workflow for Safe Handling of 2-Piperidineethanol

1. Preparation

Pre-Operational Checks
- Verify fume hood function
- Locate safety shower/eyewash
- Assemble materials

Don Required PPE
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat

2. Hanpdling

Handle in Fume Hood

- Avoid creating dust
- Keep container closed

3. Post-Handling
Y

Clean Work Area

l

Store Properly
- Cool, dry, ventilated area
- Tightly sealed container

Exposure Event
(Skin/Eye/Inhalation)

Administer First Aid

- Rinse affected area
- Move to fresh air

Seek Immediate Medical Attention

4. Emergency Responsg

Spill Event

Contain & Clean Spill
- Use absorbent material
- Dispose as hazardous waste

Click to download full resolution via product page

Caption: This diagram outlines the key steps and safety considerations for handling 2-

Piperidineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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